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Compound of Interest

Compound Name: (2S,5S)-2,5-dimethylmorpholine

Cat. No.: B170494

An In-depth Technical Guide to the Physical Properties of (2S,5S)-2,5-dimethylmorpholine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical and chemical properties
of (2S,5S)-2,5-dimethylmorpholine, a key chiral building block used in asymmetric synthesis.
The information is compiled for use in research and development settings, with a focus on
presenting clear, quantitative data and standardized experimental context.

Core Physical and Chemical Properties

(2S,5S)-2,5-dimethylmorpholine is a chiral organic compound, a specific stereoisomer of 2,5-
dimethylmorpholine.[1] It is primarily utilized for its defined stereochemistry in the synthesis of
complex molecules. The quantitative properties are summarized below.
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Property Value Notes
(2S,5S5)-2,5-
IUPAC Name _ : [2][3]
dimethylmorpholine
CAS Number 1258277-12-1 [2]
Molecular Formula CeH13NO [21[31[4]
Molecular Weight 115.17 g/mol [2]
Appearance Liguid (at standard conditions) [1]
) Commercially available at
Purity [3]
>95% or 297%
N _ 150.8 + 15.0 °C (at 760 _ o
Boiling Point Data for isomeric mixture
mmHgQ)
Density 0.9+ 0.1 g/cm3 Data for isomeric mixture
Flash Point 50.1£9.8°C Data for isomeric mixture

Vapor Pressure

3.8 £ 0.3 mmHg (at 25 °C)

Data for isomeric mixture

Refractive Index

1.406

Data for isomeric mixture

LogP (Octanol/Water)

-0.10

A measure of lipophilicity

Polar Surface Area

21.3 A2

[2]

Note: Some physical data, such as boiling point and density, are reported for the general 2,5-
dimethylmorpholine (CAS: 106-56-9) and should be considered representative for the (2S,5S)
isomer.[4]

Spectral Data

For structural confirmation and analysis, various spectral data sets are available for
(2S,5S)-2,5-dimethylmorpholine, including *H NMR, 3C NMR, Infrared (IR), and Mass
Spectrometry (MS).[5][6] This data is crucial for verifying the identity and purity of the
compound in experimental settings.
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Logical and Experimental Workflows
Stereoisomeric Relationships

(2S,5S)-2,5-dimethylmorpholine is one of four possible stereocisomers. Understanding its
relationship to the other isomers is critical in stereoselective synthesis and analysis. The
diagram below illustrates the enantiomeric and diastereomeric relationships between them.
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Caption: Logical diagram of the stereoisomers of 2,5-dimethylmorpholine.

Application as a Chiral Auxiliary

Chiral auxiliaries are compounds that are temporarily incorporated into a synthetic scheme to
direct the stereochemical outcome of a reaction. The general workflow for using a compound
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like (2S,5S)-2,5-dimethylmorpholine in this context is outlined below.
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Caption: General experimental workflow for asymmetric synthesis using a chiral auxiliary.

Standard Experimental Protocols for Physical
Properties

While specific experimental reports for the determination of this compound's properties are not
publicly detailed, the following represents standard methodologies used in their measurement.

» Boiling Point Determination: The boiling point is typically determined via distillation according
to OECD Guideline 103. A sample is heated in a distillation apparatus at atmospheric
pressure, and the temperature at which the liquid and vapor phases are in equilibrium is
recorded. For small sample volumes, micro-ebulliometry may be employed.

o Density Measurement: Density is commonly measured using a digital density meter or a
pycnometer following OECD Guideline 109. A calibrated pycnometer of a known volume is
weighed empty, then filled with the sample liquid at a controlled temperature (e.g., 20 °C),
and weighed again. The density is calculated from the mass and volume.

o Flash Point Determination: The flash point is determined using a closed-cup apparatus, such
as the Pensky-Martens tester, following a standard method like ASTM D93. The sample is
heated at a controlled rate, and an ignition source is periodically introduced into the vapor
space until a flash is observed.
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o Refractive Index Measurement: The refractive index is measured using an Abbe
refractometer according to OECD Guideline 107. A drop of the liquid is placed on the prism,
and the instrument measures the angle of refraction of a specific wavelength of light
(typically 589 nm) at a controlled temperature (e.g., 20 °C).

Safety, Handling, and Storage

(2S,5S)-2,5-dimethylmorpholine is classified with several hazards and requires careful
handling in a laboratory setting.[2]

e GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed),
H314 (Causes severe skin burns and eye damage), H335 (May cause respiratory irritation).

[2]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
laboratory clothing.[4] All handling should be performed in a chemical fume hood.[4]

» Storage Conditions: Store in a cool, dry place in a tightly sealed container.[4] Recommended
storage is refrigerated at 2-8 °C.

o Incompatibilities: Avoid strong oxidizing agents, heat, flames, and sparks.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-Dimethylmorpholine | CymitQuimica [cymitquimica.com]

2. (25,5S5)-2,5-dimethylmorpholine | C6H13NO | CID 641781 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. (25,5S9)-2,5-Dimethyl-morpholine 97% | CAS: 1258277-12-1 | AChemBlock
[achemblock.com]

4. 2,5-Dimethylmorpholine | CAS#:106-56-9 | Chemsrc [chemsrc.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b170494?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/641781
https://pubchem.ncbi.nlm.nih.gov/compound/641781
https://www.chemsrc.com/en/cas/106-56-9_37746.html
https://www.chemsrc.com/en/cas/106-56-9_37746.html
https://www.chemsrc.com/en/cas/106-56-9_37746.html
https://www.chemsrc.com/en/cas/106-56-9_37746.html
https://www.benchchem.com/product/b170494?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/IN-DA0092EQ/106-56-9/25-dimethylmorpholine/
https://pubchem.ncbi.nlm.nih.gov/compound/641781
https://pubchem.ncbi.nlm.nih.gov/compound/641781
https://www.achemblock.com/m23096-2s-5s-2-5-dimethyl-morpholine.html
https://www.achemblock.com/m23096-2s-5s-2-5-dimethyl-morpholine.html
https://www.chemsrc.com/en/cas/106-56-9_37746.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5.(2S,5S)-2,5-Dimethylmorpholine | 1258277-12-1 [chemicalbook.com]
e 6.(2S,5S)-2,5-Dimethylmorpholine(1258277-12-1) 1H NMR [m.chemicalbook.com]

 To cite this document: BenchChem. [(2S,5S)-2,5-dimethylmorpholine physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170494#2s-5s-2-5-dimethylmorpholine-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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